Cas no 820224-83-7 ((4-Bromo-5-methylpyridin-2-yl)methanol)

• Product Name: (4-Bromo-5-methylpyridin-2-yl)methanol
• CAS No: 820224-83-7
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD28096500
• CID: 715717
• PubChem ID: 23114663
• Update Time: 2025-10-28

(4-Bromo-5-methylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-5-methylpyridin-2-yl)methanol
• (4-BROMO-5-METHYLPYRIDIN-2-YL)METHANOL HYDROBROMIDE
• [4-BROMO-5-METHYLPYRIDIN-2-YL]METHANOL
• 2-Pyridinemethanol,4-bromo-5-methyl-
• 2-Pyridinemethanol,4-Bromo-5-Methyl-(9CI)
• 4-bromo-5-methyl-2-Pyridinemethanol
• (4-Bromo-5-methyl-pyridin-2-yl)-methanol
• 4-Bromo-5-methyl-2-pyridinemethanol (ACI)
• (4-Bromo-5-methyl-2-pyridyl)methanol
• DTXSID30630692
• 820224-83-7
• OUOJYBFEYBMKDM-UHFFFAOYSA-N
• MFCD17215603
• SB38871
• SCHEMBL1633352
• CS-0101450
• AS-41650
• VHB22483
• AKOS022174068

• MDL： MFCD28096500
• Inchi： 1S/C7H8BrNO/c1-5-3-9-6(4-10)2-7(5)8/h2-3,10H,4H2,1H3
• InChI Key： OUOJYBFEYBMKDM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CN=C(CO)C=1

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.567±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (26 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (4-Bromo-5-methylpyridin-2-yl)methanol

Recent Advances in the Application of (4-Bromo-5-methylpyridin-2-yl)methanol (CAS: 820224-83-7) in Chemical Biology and Pharmaceutical Research

The compound (4-Bromo-5-methylpyridin-2-yl)methanol (CAS: 820224-83-7) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic alcohol derivative has demonstrated remarkable versatility in medicinal chemistry applications, particularly in the development of kinase inhibitors and other targeted therapeutic agents. Recent literature highlights its role as a key building block in the synthesis of novel bioactive molecules with potential applications in oncology, inflammation, and neurological disorders.

Structural analysis reveals that the 4-bromo-5-methylpyridine moiety provides an excellent scaffold for further functionalization, while the hydroxymethyl group offers a convenient handle for diverse chemical modifications. Several research groups have exploited these features to develop potent and selective inhibitors of protein kinases, with recent studies focusing on its incorporation into allosteric modulators of tyrosine kinase receptors. The electron-withdrawing bromo substituent at the 4-position has been shown to significantly influence the compound's reactivity in palladium-catalyzed cross-coupling reactions, making it particularly valuable in modern synthetic methodologies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in developing novel Bruton's tyrosine kinase (BTK) inhibitors. The team utilized (4-Bromo-5-methylpyridin-2-yl)methanol as a core structure to create a series of covalent inhibitors showing improved selectivity profiles compared to existing therapeutics. Molecular docking studies revealed that derivatives containing this scaffold exhibited enhanced binding interactions with the BTK active site, while maintaining favorable pharmacokinetic properties.

Recent synthetic innovations have expanded the applications of this compound beyond traditional medicinal chemistry. A 2024 Nature Communications paper described its use in the development of photoactivatable probes for studying protein-protein interactions in live cells. The bromine atom's position allowed for efficient conversion to various functional groups through transition metal-catalyzed reactions, enabling the creation of diverse molecular tools for chemical biology research.

The compound's safety profile and synthetic accessibility have also made it attractive for large-scale pharmaceutical production. Recent process chemistry optimizations have improved yields in multi-step syntheses involving this intermediate, with several patent applications filed in 2023-2024 describing novel manufacturing approaches. These developments suggest growing industrial interest in (4-Bromo-5-methylpyridin-2-yl)methanol as a strategic intermediate in drug discovery pipelines.

Emerging research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development and other targeted protein degradation strategies. Its structural features appear well-suited for serving as the linker component in these bifunctional molecules, as evidenced by preliminary results presented at recent conferences. Further studies are needed to fully characterize its utility in this rapidly evolving field of therapeutic development.

In conclusion, (4-Bromo-5-methylpyridin-2-yl)methanol (CAS: 820224-83-7) continues to demonstrate significant value in both academic and industrial research settings. Its versatility as a synthetic intermediate, combined with the growing understanding of its structure-activity relationships, positions this compound as an important tool in contemporary drug discovery efforts. Future research will likely uncover additional applications as chemical biology techniques continue to advance and diversify.